Cas no 690258-18-5 (6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 690258-18-5
• MF: C₇H₃F₃IN₃
• MW: 313.018503427505
• CID: 3167204
• PubChem ID: 58779347
• Update Time: 2025-08-05

6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL5252065
• 690258-18-5
• 6-Iodo-3-(trifluoromethyl)[1,2,4]triazolo[4,3-alpha]pyridine
• CS-0454917
• DA-03570

• Inchi： 1S/C7H3F3IN3/c8-7(9,10)6-13-12-5-2-1-4(11)3-14(5)6/h1-3H
• InChI Key： HOIGVIRILXDUHU-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)(F)F)N1C=C(I)C=C2

Computed Properties

• Exact Mass: 312.93238Da
• Monoisotopic Mass: 312.93238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine: A Comprehensive Overview

The compound with CAS No. 690258-18-5, commonly referred to as 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 6-position and a trifluoromethyl group at the 3-position of a [1,2,4]triazolo[4,3-a]pyridine scaffold. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine in drug discovery. Its iodine substituent plays a crucial role in enhancing the molecule's bioavailability and pharmacokinetic properties. Additionally, the trifluoromethyl group contributes to its stability and ability to interact with biological targets. These features make it a promising candidate for the development of novel therapeutics targeting various diseases.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient synthesis pathways for CAS No. 690258-18-5. These improvements are critical for scaling up production to meet growing demand in both academic and industrial settings.

In terms of applications, 6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine has shown remarkable potential in the field of materials science. Its ability to form stable coordination complexes makes it an ideal candidate for use in advanced materials such as sensors and catalysts. Furthermore, its electronic properties have been leveraged in the development of novel optoelectronic devices.

Recent research has also explored the environmental impact of this compound. Studies indicate that it exhibits low toxicity towards non-target organisms and degrades efficiently under specific conditions. These findings are particularly important for its safe handling and disposal in industrial settings.

The future outlook for CAS No. 690258-18-5 is bright. With ongoing research focusing on its biological activity and material properties, this compound is expected to find applications in diverse fields ranging from healthcare to renewable energy technologies. Its unique combination of chemical stability and functional versatility positions it as a key player in future innovations.